methyl 4-nitro-1H-indazole-1-carboxylate
Cat. No. B3054104
M. Wt: 221.17 g/mol
InChI Key: CKTCGUBUWFAJBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06933311B2
Procedure details
Sodium hydride (0.3 g, 12.5 mmol) suspended in DMF (5 mL) at 0° C. was treated with 4-nitro-1H-indazole (1.33 g, 10 mmol). After stirring at room temperature for 1 hour, the mixture was treated with methylchloroformate (0.9 mL). After stirring at room temperature for 3 hours, the mixture was carefully treated with water and filtered to provide the title compound (1.2 g). 1H NMR (300 MHz, DMSO-d6) δ 4.1 9 (s, 3H), 7.9 (t, 1H), 8.38 (d, 1H), 8.62 (d, 1H), 8.85 (s, 1H).
Name
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[N+:3]([C:6]1[CH:14]=[CH:13][CH:12]=[C:11]2[C:7]=1[CH:8]=[N:9][NH:10]2)([O-:5])=[O:4].[CH3:15][O:16][C:17](Cl)=[O:18].O>CN(C=O)C>[N+:3]([C:6]1[CH:14]=[CH:13][CH:12]=[C:11]2[C:7]=1[CH:8]=[N:9][N:10]2[C:17]([O:16][CH3:15])=[O:18])([O-:5])=[O:4] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.3 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
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Step Two
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Name
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|
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Quantity
|
1.33 g
|
|
Type
|
reactant
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Smiles
|
[N+](=O)([O-])C1=C2C=NNC2=CC=C1
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Step Three
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Name
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|
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Quantity
|
0.9 mL
|
|
Type
|
reactant
|
|
Smiles
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COC(=O)Cl
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
O
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Step Five
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Name
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|
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Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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After stirring at room temperature for 1 hour
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
|
After stirring at room temperature for 3 hours
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|
Duration
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3 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=C2C=NN(C2=CC=C1)C(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.2 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
